Cas no 592479-11-3 (Quinoline, 3,6-dimethoxy-)

• Product Name: Quinoline, 3,6-dimethoxy-
• CAS No: 592479-11-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 4054170
• PubChem ID: 22906613
• Update Time: 2025-10-29

Quinoline, 3,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 3,6-dimethoxy-
• 3,6-dimethoxyquinoline
• SCHEMBL7028923
• EN300-6763326
• 592479-11-3

• Inchi： 1S/C11H11NO2/c1-13-9-3-4-11-8(5-9)6-10(14-2)7-12-11/h3-7H,1-2H3
• InChI Key： PTCKLGWOQKNSRY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(=CC(=CN=2)OC)C=1

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Quinoline, 3,6-dimethoxy-

Quinoline, 3,6-Dimethoxy: A Comprehensive Overview

Quinoline, 3,6-dimethoxy, also known by its CAS registry number 592479-11-3, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the quinoline family, which is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The presence of two methoxy groups at the 3 and 6 positions of the quinoline ring introduces unique electronic and steric properties, making it an interesting subject for both academic and industrial research.

The synthesis of Quinoline, 3,6-dimethoxy typically involves multi-step organic reactions. One common approach is the Skraup oxidation, which involves the oxidation of o-methylaniline derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield. These methods are particularly valuable for large-scale production in industries such as pharmaceuticals and agrochemicals.

In terms of physical properties, Quinoline, 3,6-dimethoxy is a crystalline solid with a melting point of approximately 180°C. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound exhibits moderate fluorescence under UV light due to its aromatic structure, which has been exploited in sensing applications.

The electronic properties of Quinoline, 3,6-dimethoxy have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the methoxy groups at the 3 and 6 positions significantly influence the compound's conjugation and electron distribution. This makes it a promising candidate for use in organic electronics, particularly in field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has demonstrated that incorporating this compound into polymer blends can enhance charge transport properties.

Quinoline, 3,6-dimethoxy has also found applications in medicinal chemistry. Its ability to act as a template for metal coordination complexes has led to its use in drug delivery systems. For instance, metal complexes derived from this compound have shown potential as anticancer agents due to their ability to induce apoptosis in cancer cells. Additionally, studies on its bioavailability and pharmacokinetics suggest that it could be developed into a novel class of therapeutic agents.

In the realm of agrochemistry, Quinoline, 3,6-dimethoxy derivatives have been investigated as potential pesticides. Their ability to inhibit key enzymes involved in insect metabolism makes them effective against various agricultural pests. Recent field trials have highlighted their low toxicity to non-target organisms compared to conventional pesticides.

The environmental impact of Quinoline, 3,6-dimethoxy has also been a topic of interest. Research indicates that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in soil and water systems. This property is crucial for ensuring its safe use in agricultural and industrial settings.

In conclusion, Quinoline, 3,6-dimethoxy, with its unique chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. From organic electronics to medicinal chemistry and agrochemistry, this compound demonstrates immense potential across diverse fields. As research progresses, new insights into its structure-property relationships will undoubtedly unlock even more innovative uses.